Cas no 1385594-10-4 (3,6-dichloro-N-(thiophen-3-yl)pyridine-2-carboxamide)
3,6-dichloro-N-(thiophen-3-yl)pyridine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 3,6-dichloro-N-(thiophen-3-yl)pyridine-2-carboxamide
- 1385594-10-4
- Z1229740828
- EN300-10614296
- AKOS008277976
-
- Inchi: 1S/C10H6Cl2N2OS/c11-7-1-2-8(12)14-9(7)10(15)13-6-3-4-16-5-6/h1-5H,(H,13,15)
- InChI Key: INOBTDJVBWYFQD-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(N=C1C(NC1=CSC=C1)=O)Cl
Computed Properties
- Exact Mass: 271.9577894g/mol
- Monoisotopic Mass: 271.9577894g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 70.2Ų
3,6-dichloro-N-(thiophen-3-yl)pyridine-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-10614296-0.05g |
3,6-dichloro-N-(thiophen-3-yl)pyridine-2-carboxamide |
1385594-10-4 | 90% | 0.05g |
$468.0 | 2023-10-28 | |
| Enamine | EN300-10614296-0.1g |
3,6-dichloro-N-(thiophen-3-yl)pyridine-2-carboxamide |
1385594-10-4 | 90% | 0.1g |
$490.0 | 2023-10-28 | |
| Enamine | EN300-10614296-0.25g |
3,6-dichloro-N-(thiophen-3-yl)pyridine-2-carboxamide |
1385594-10-4 | 90% | 0.25g |
$513.0 | 2023-10-28 | |
| Enamine | EN300-10614296-0.5g |
3,6-dichloro-N-(thiophen-3-yl)pyridine-2-carboxamide |
1385594-10-4 | 90% | 0.5g |
$535.0 | 2023-10-28 | |
| Enamine | EN300-10614296-1g |
3,6-dichloro-N-(thiophen-3-yl)pyridine-2-carboxamide |
1385594-10-4 | 90% | 1g |
$557.0 | 2023-10-28 | |
| Enamine | EN300-10614296-2.5g |
3,6-dichloro-N-(thiophen-3-yl)pyridine-2-carboxamide |
1385594-10-4 | 90% | 2.5g |
$1089.0 | 2023-10-28 | |
| Enamine | EN300-10614296-5g |
3,6-dichloro-N-(thiophen-3-yl)pyridine-2-carboxamide |
1385594-10-4 | 90% | 5g |
$1614.0 | 2023-10-28 | |
| Enamine | EN300-10614296-10g |
3,6-dichloro-N-(thiophen-3-yl)pyridine-2-carboxamide |
1385594-10-4 | 90% | 10g |
$2393.0 | 2023-10-28 |
3,6-dichloro-N-(thiophen-3-yl)pyridine-2-carboxamide Related Literature
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
Additional information on 3,6-dichloro-N-(thiophen-3-yl)pyridine-2-carboxamide
Introduction to 3,6-dichloro-N-(thiophen-3-yl)pyridine-2-carboxamide (CAS No. 1385594-10-4)
3,6-dichloro-N-(thiophen-3-yl)pyridine-2-carboxamide, identified by its Chemical Abstracts Service (CAS) number 1385594-10-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a pyridine core substituted with chlorine atoms at the 3 and 6 positions, coupled with a thiophene ring at the nitrogen atom through an amide linkage. The structural configuration of this molecule imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel bioactive molecules.
The utility of 3,6-dichloro-N-(thiophen-3-yl)pyridine-2-carboxamide stems from its ability to interact with biological targets in a manner that is both selective and potent. The presence of the thiophene moiety enhances its solubility and metabolic stability, while the amide group provides a versatile site for further chemical modifications. These attributes have positioned this compound as a key intermediate in the synthesis of pharmacologically relevant molecules targeting various disease pathways.
In recent years, there has been growing interest in exploring the pharmacological potential of 3,6-dichloro-N-(thiophen-3-yl)pyridine-2-carboxamide and its derivatives. Studies have demonstrated its efficacy in modulating enzyme activity and receptor binding, particularly in contexts related to inflammation, neurodegeneration, and cancer. The compound’s ability to engage with multiple biological pathways underscores its promise as a lead structure for drug discovery initiatives.
One of the most compelling aspects of 3,6-dichloro-N-(thiophen-3-yl)pyridine-2-carboxamide is its role in the development of small-molecule inhibitors. Researchers have leveraged its scaffold to design molecules that inhibit key enzymes such as kinases and phosphodiesterases. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of Janus kinases (JAKs), which play a crucial role in immune responses and hematological malignancies. The structural features of 3,6-dichloro-N-(thiophen-3-yl)pyridine-2-carboxamide facilitate high-affinity binding to these targets, making it an attractive candidate for further optimization.
The incorporation of the thiophene ring into the pyridine core not only enhances the compound’s pharmacokinetic profile but also contributes to its interaction with biological macromolecules. Thiophene-based compounds are well-documented for their ability to modulate G-protein coupled receptors (GPCRs) and ion channels, which are critical targets in therapeutic intervention. This dual functionality has opened up avenues for exploring 3,6-dichloro-N-(thiophen-3-yl)pyridine-2-carboxamide as a potential therapeutic agent against neurological disorders such as epilepsy and chronic pain syndromes.
Advances in computational chemistry have further accelerated the exploration of 3,6-dichloro-N-(thiophen-3-yl)pyridine-2-carboxamide as a drug development candidate. Molecular modeling studies have provided insights into its binding interactions with biological targets at an atomic level. These simulations have guided synthetic chemists in designing analogs with improved potency and selectivity. The integration of machine learning algorithms has enabled rapid screening of virtual libraries derived from this scaffold, identifying promising candidates for experimental validation.
The amide group in 3,6-dichloro-N-(thiophen-3-yl)pyridine-2-carboxamide serves as a versatile handle for further derivatization. Functionalization at this site can yield compounds with enhanced pharmacological properties or altered metabolic profiles. For example, modifications such as alkylation or acylation can alter the compound’s solubility and bioavailability while maintaining or enhancing its target engagement. Such flexibility underscores the compound’s value as a building block in medicinal chemistry.
In conclusion, 3,6-dichloro-N-(thiophen-3-yl)pyridine-2-carboxamide (CAS No. 1385594-10-4) represents a compelling example of how structural innovation can yield bioactive molecules with significant therapeutic potential. Its unique combination of electronic and steric properties makes it an ideal candidate for further exploration in drug discovery programs targeting diverse diseases. As research continues to uncover new applications for this compound and its derivatives, it is poised to play an increasingly important role in the development of next-generation therapeutics.
1385594-10-4 (3,6-dichloro-N-(thiophen-3-yl)pyridine-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)